Cas no 846551-86-8 (1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 846551-86-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 2120624
• Update Time: 2023-08-04

1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-1,6-dihydro-6-oxo-3-Pyridinecarboxylic acid
• XWRXRROAIDLLKW-UHFFFAOYSA-N
• 1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,1-cyclohexyl-1,6-dihydro-6-oxo-
• 3-Pyridinecarboxylic acid, 1-cyclohexyl-1,6-dihydro-6-oxo-

• Inchi： 1S/C12H15NO3/c14-11-7-6-9(12(15)16)8-13(11)10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,15,16)
• InChI Key： XWRXRROAIDLLKW-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(=O)O)=CN1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 365
• Topological Polar Surface Area: 57.6